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Compound of Interest

Compound Name: EPZ011989

Cat. No.: B15584439 Get Quote

For immediate safety, it is crucial to handle and dispose of the research chemical EPZ011989
as a hazardous waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific protocols and to arrange for collection by a licensed waste disposal

company.

As a potent and selective inhibitor of EZH2, EPZ011989 requires careful handling throughout

its lifecycle, including proper disposal to ensure the safety of laboratory personnel and to

prevent environmental contamination. While a specific, publicly available Safety Data Sheet

(SDS) with detailed disposal instructions is not readily accessible, general best practices for the

disposal of research-grade chemicals, as outlined in various safety guidelines, must be

followed.

Step-by-Step Disposal Procedures
The proper disposal of EPZ011989, whether in solid form or in solution, involves a multi-step

process that prioritizes safety and regulatory compliance.

1. Personal Protective Equipment (PPE): Before handling EPZ011989 for disposal, ensure you

are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves
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Lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated EPZ011989 powder and any materials grossly contaminated with

the solid compound (e.g., weighing papers, contaminated gloves, pipette tips) in a clearly

labeled, sealed container.

The container should be designated for "Hazardous Chemical Waste" and should explicitly

list "EPZ011989."

Liquid Waste:

Solutions containing EPZ011989 should be collected in a dedicated, leak-proof, and

chemically compatible waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

EHS guidelines.

Clearly label the container with "Hazardous Chemical Waste" and list all chemical

components, including the solvent and "EPZ011989."

3. Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are tightly sealed to prevent leaks or spills.

Store away from incompatible materials.

4. Scheduling Waste Pickup:

Once the waste container is full, or in accordance with your laboratory's regular pickup

schedule, contact your institution's EHS department to arrange for collection.
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EHS personnel are trained to handle and transport hazardous waste for final disposal by a

licensed and certified contractor.

Important Considerations:

Do not dispose of EPZ011989 down the drain.

Do not dispose of EPZ011989 in regular solid waste trash.

In case of a spill, follow your laboratory's established spill cleanup procedures for potent

compounds. Absorbent materials used for cleanup must also be disposed of as hazardous

waste.

Quantitative Data Summary
While specific quantitative data for the disposal of EPZ011989 is not available, the following

table summarizes key physical and chemical properties relevant to its handling and storage.

Property Value

Chemical Formula C₃₅H₅₁N₅O₄

Molecular Weight 605.8 g/mol

Appearance Solid

Storage Temperature
-20°C is commonly recommended for long-term

stability.

Disposal Workflow
The logical flow for the proper disposal of EPZ011989 is illustrated in the diagram below. This

workflow ensures that all safety and regulatory steps are followed.
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Caption: Workflow for the safe disposal of EPZ011989.
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To cite this document: BenchChem. [Proper Disposal of EPZ011989: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584439#epz011989-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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